N-pyridin-3-ylquinoline-5-carboxamide

• IUPAC Name: N-pyridin-3-ylquinoline-5-carboxamide
• InChI: InChI=1S/C15H11N3O/c19-15(18-11-4-2-8-16-10-11)13-5-1-7-14-12(13)6-3-9-17-14/h1-10H,(H,18,19)
• InChI Key: BNKZZYIHPBJVNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CC=NC2=C1)C(=O)NC3=CN=CC=C3
• Molecular Formula: C15H11N3O
• Molecular Weight: 249.27 g/mol

Description

N-pyridin-3-ylquinoline-5-carboxamide, also known as PQA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, pharmacology, and biochemistry. PQA is a heterocyclic compound that belongs to the quinoline family and has a pyridine ring attached to it.

Mechanism of Action

The mechanism of action of N-pyridin-3-ylquinoline-5-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes or proteins. In cancer cells, N-pyridin-3-ylquinoline-5-carboxamide induces apoptosis by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. Inflammatory cytokine production is inhibited by N-pyridin-3-ylquinoline-5-carboxamide through the inhibition of NF-κB activation. In the case of Alzheimer's disease, N-pyridin-3-ylquinoline-5-carboxamide has been shown to inhibit the activity of acetylcholinesterase, which is responsible for the degradation of acetylcholine.
Biochemical and Physiological Effects:
N-pyridin-3-ylquinoline-5-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, N-pyridin-3-ylquinoline-5-carboxamide inhibits cell proliferation and induces apoptosis. Inflammatory cytokine production is inhibited by N-pyridin-3-ylquinoline-5-carboxamide, leading to a reduction in inflammation. In the case of Alzheimer's disease, N-pyridin-3-ylquinoline-5-carboxamide inhibits the activity of acetylcholinesterase, leading to an increase in acetylcholine levels. N-pyridin-3-ylquinoline-5-carboxamide has also been shown to have antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-pyridin-3-ylquinoline-5-carboxamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. N-pyridin-3-ylquinoline-5-carboxamide is also readily available and relatively inexpensive. However, one of the limitations of using N-pyridin-3-ylquinoline-5-carboxamide is its low solubility in water, which can make it difficult to work with in aqueous solutions. N-pyridin-3-ylquinoline-5-carboxamide is also sensitive to light and air, which can affect its stability over time.

Future Directions

There are several future directions for the study of N-pyridin-3-ylquinoline-5-carboxamide. One area of research is the development of N-pyridin-3-ylquinoline-5-carboxamide-based fluorescent probes for the detection of metal ions. Another area of research is the investigation of N-pyridin-3-ylquinoline-5-carboxamide's potential as a drug target for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. Further research is also needed to fully understand the mechanism of action of N-pyridin-3-ylquinoline-5-carboxamide and its potential applications in cancer treatment and anti-inflammatory therapy.
Conclusion:
In conclusion, N-pyridin-3-ylquinoline-5-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. The synthesis of N-pyridin-3-ylquinoline-5-carboxamide involves the reaction between 3-amino-pyridine and 5-chloroquinoline-8-carboxylic acid in the presence of a suitable coupling agent. N-pyridin-3-ylquinoline-5-carboxamide has shown promising results in the treatment of cancer, as well as potential use as an anti-inflammatory agent and a drug target for various diseases. N-pyridin-3-ylquinoline-5-carboxamide has various biochemical and physiological effects, and its use in lab experiments has advantages and limitations. Further research is needed to fully understand the potential of N-pyridin-3-ylquinoline-5-carboxamide in various fields of scientific research.

Synthesis Methods

The synthesis of N-pyridin-3-ylquinoline-5-carboxamide involves the reaction between 3-amino-pyridine and 5-chloroquinoline-8-carboxylic acid in the presence of a suitable coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of 60-70°C for 12-24 hours. The resulting product is then purified by column chromatography or recrystallization to obtain pure N-pyridin-3-ylquinoline-5-carboxamide.

Scientific Research Applications

N-pyridin-3-ylquinoline-5-carboxamide has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, N-pyridin-3-ylquinoline-5-carboxamide has shown promising results in the treatment of cancer, as it inhibits the growth of cancer cells by inducing apoptosis. N-pyridin-3-ylquinoline-5-carboxamide has also been studied for its potential use as an anti-inflammatory agent, as it inhibits the production of inflammatory cytokines. In the field of pharmacology, N-pyridin-3-ylquinoline-5-carboxamide has been studied for its potential use as a drug target for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. In biochemistry, N-pyridin-3-ylquinoline-5-carboxamide has been studied for its potential use as a fluorescent probe for the detection of metal ions.